Cas no 1823771-29-4 (4-tert-Butyl-3-hydroxycyclohexan-1-one)

• Product Name: 4-tert-Butyl-3-hydroxycyclohexan-1-one
• CAS No: 1823771-29-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5744038
• PubChem ID: 14194750
• Update Time: 2025-06-29

4-tert-Butyl-3-hydroxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159436
• 1823771-29-4
• 4-TERT-BUTYL-3-HYDROXYCYCLOHEXAN-1-ONE
• SCHEMBL16581392
• Cyclohexanone, 4-(1,1-dimethylethyl)-3-hydroxy-
• 4-tert-Butyl-3-hydroxycyclohexan-1-one

• Inchi： 1S/C10H18O2/c1-10(2,3)8-5-4-7(11)6-9(8)12/h8-9,12H,4-6H2,1-3H3
• InChI Key： PWJVLZVXBUMZRP-UHFFFAOYSA-N
• SMILES： OC1CC(CCC1C(C)(C)C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 264.6±33.0 °C(Predicted)
• pka: 14.36±0.40(Predicted)

Additional information on 4-tert-Butyl-3-hydroxycyclohexan-1-one

Introduction to 4-tert-Butyl-3-hydroxycyclohexan-1-one (CAS No. 1823771-29-4)

4-tert-Butyl-3-hydroxycyclohexan-1-one is a significant compound in the realm of organic chemistry, featuring a unique structural framework that has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. With the CAS number 1823771-29-4, this molecule stands out due to its specific substitution pattern, which includes a tert-butyl group and a hydroxyl functionality on a cyclohexanone backbone. These structural attributes not only contribute to its distinct chemical properties but also open up avenues for diverse synthetic pathways and functional derivatives.

The compound’s molecular structure, characterized by a six-membered cyclohexane ring with an alpha-keto group at the 1-position and an hydroxyl group at the 3-position, alongside a bulky tert-butyl substituent at the 4-position, imparts a balance of steric hindrance and reactivity. This configuration makes it an intriguing candidate for further investigation in various chemical transformations, including oxidation, reduction, and condensation reactions. The presence of both polar and non-polar regions in its structure suggests potential applications as an intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of cyclohexanone derivatives. The hydroxyl group in 4-tert-butyl-3-hydroxycyclohexan-1-one can serve as a site for further functionalization, enabling the synthesis of analogs with enhanced bioactivity. For instance, researchers have been investigating the use of such compounds as precursors for nonsteroidal anti-inflammatory drug (NSAID) analogs, leveraging the cyclohexanone scaffold’s ability to mimic natural products with known therapeutic effects. The tert-butyl group, while primarily providing steric bulk to influence reaction pathways, may also contribute to metabolic stability in potential drug candidates.

The synthesis of 4-tert-butyl-3-hydroxycyclohexan-1-one typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the Friedel-Crafts acylation of cyclohexene followed by selective hydroxylation and subsequent tert-butylation. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to achieve higher regioselectivity and yield. These synthetic strategies highlight the compound’s versatility and the potential for scalable production processes.

The compound’s physicochemical properties are also worth noting. Its molecular weight and solubility profile make it amenable to various solvents commonly used in organic synthesis and pharmaceutical formulations. The presence of both polar (hydroxyl) and non-polar (tert-butyl) groups suggests moderate solubility in both aqueous and organic media, which could be advantageous for formulation development in drug delivery systems. Additionally, its stability under standard conditions makes it suitable for long-term storage and transport without significant degradation.

From an industrial perspective, 4-tert-butyl-3-hydroxycyclohexan-1-one holds promise as a building block for fine chemicals and specialty materials. Its structural motif is reminiscent of natural products found in essential oils and terpenes, suggesting potential applications in fragrance chemistry or as an intermediate for bioactive natural product mimics. Furthermore, its reactivity allows for the introduction of additional functional groups, making it a versatile platform for designing novel molecules with tailored properties.

The compound’s role in medicinal chemistry extends beyond simple intermediates. Researchers have been exploring its derivatives as potential enzyme inhibitors or modulators due to its ability to interact with biological targets through hydrogen bonding networks facilitated by the hydroxyl group. For example, modifications at the alpha-keto position could lead to compounds with inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes or cancer. Such applications underscore the importance of structural diversity in drug discovery efforts.

The agrochemical industry has also shown interest in cyclohexanone derivatives like 4-tert-butyl-3-hydroxycyclohexan-1-one, recognizing their potential as precursors for pesticides or herbicides. The structural complexity inherent in this molecule allows for fine-tuning of biological activity by introducing specific functional groups that enhance target specificity while minimizing environmental impact. This aligns with global trends toward sustainable agriculture practices that demand safer and more effective crop protection agents.

In conclusion,4-tert-butyl-3-hydroxycyclohexan-1-one (CAS No. 1823771-29-4) represents a fascinating compound with broad utility across multiple scientific domains. Its unique structural features—comprising a cyclohexanone backbone adorned with both polar (hydroxyl) and non-polar (tert-butyl) substituents—endow it with distinct chemical behavior suitable for diverse applications ranging from pharmaceuticals to agrochemicals and material science. As research continues to uncover new synthetic methodologies and pharmacological targets,this molecule is poised to play an increasingly important role in advancing chemical innovation.